Cas no 103629-93-2 (Roxburghiadiol A)

• Product name: Roxburghiadiol A
• CAS No: 103629-93-2
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 1138395

Roxburghiadiol A Chemical and Physical Properties

Names and Identifiers

• Roxburghiadiol A
• 9,19-Cycloergost-24(28)-ene-3,6-diol, 14-methyl-, (3β,5α,6β)-

• Inchi： 1S/C29H48O2/c1-18(2)19(3)7-8-20(4)22-10-11-27(6)25-16-24(31)23-15-21(30)9-12-28(23)17-29(25,28)14-13-26(22,27)5/h18,20-25,30-31H,3,7-17H2,1-2,4-6H3
• InChI Key： FLFAKBJFVNSCHC-UHFFFAOYSA-N
• SMILES： CC(C(CCC(C1C2(C(C3C4(C5(C(CC(CC5)O)C(O)C3)C4)CC2)(C)CC1)C)C)=C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• XLogP3: 9.799

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Melting Point: 173 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
• Boiling Point: 531.8±33.0 °C(Predicted)
• pka: 14.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives